Cas no 1858730-83-2 (3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid)

• Product Name: 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• CAS No: 1858730-83-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6223033
• PubChem ID: 116889253
• Update Time: 2025-05-20

3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid
• 1858730-83-2
• EN300-1778198
• 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid

• Inchi： 1S/C9H13NO2S/c1-6-10-7(5-13-6)9(2,3)4-8(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： TWCWFODSRIGPQX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid

Professional Introduction to 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic Acid (CAS No. 1858730-83-2)

3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid, identified by its unique chemical signature under the CAS number 1858730-83-2, represents a compound of significant interest in the realm of pharmaceutical chemistry and bioactive molecule discovery. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural versatility. The presence of both a thiazole moiety and a carboxylic acid functional group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid consists of a four-carbon chain substituted with a methyl group at the third position, further functionalized with a 2-methyl-1,3-thiazol-4-yl side chain. This particular arrangement creates a molecular scaffold that is conducive to interactions with biological targets, making it an attractive scaffold for drug design. The thiazole ring, known for its stability and prevalence in bioactive natural products and pharmaceuticals, contributes to the compound's potential pharmacological relevance.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy across a spectrum of therapeutic areas. The thiazole core is integral to several clinically used drugs, including those targeting antimicrobial, anti-inflammatory, and anticancer applications. The specific modification in 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid, namely the introduction of a methyl group at the fourth position of the thiazole ring, may influence its electronic properties and reactivity, thereby modulating its biological activity.

The carboxylic acid functionality at one end of the molecule provides an acidic character, enabling potential interactions with basic amino groups in proteins and enzymes. This feature is particularly relevant in drug design, as carboxylic acids are frequently incorporated into pharmacophores to enhance binding affinity and metabolic stability. The combination of these features—heterocyclic aromatic system, alkyl chain substitution, and acidic functionality—makes 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid a promising candidate for further biochemical investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. These tools allow researchers to predict how molecules like 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid may interact with target proteins or enzymes by simulating their binding modes. Such virtual screening has already identified several thiazole derivatives with promising pharmacological profiles, suggesting that this compound may exhibit similar beneficial properties.

In vitro studies have begun to explore the biological activity of related compounds within this chemical class. For instance, modifications to the thiazole ring or the attached alkyl chains have shown varying effects on enzyme inhibition or receptor binding. While specific data on 3-Methyl-3-(2-methyl-1,3-thiazol-4-yl)butanoic acid is still limited due to its relatively recent discovery, these preliminary findings provide a encouraging foundation for further research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the thiazole ring followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one.

The potential applications of 3-Methyl-3-(2-methyl-1,3-thiazol-4-ybutoic acid are broad and span multiple therapeutic areas. Its structural features suggest potential utility as an intermediate in the synthesis of more complex drug molecules or as a lead compound for further derivatization. Additionally, its ability to interact with biological targets may make it valuable in developing treatments for diseases where such interactions are beneficial.

Ongoing research aims to elucidate the precise mechanisms by which this compound exerts its effects at the molecular level. Understanding these mechanisms is crucial not only for optimizing its therapeutic potential but also for predicting any possible side effects or interactions with other drugs. Collaborative efforts between synthetic chemists and biochemists are essential in this endeavor.

The integration of high-throughput screening technologies has accelerated the process of identifying promising drug candidates from large libraries of compounds like 3-Methyl-butyanoic acid (CAS No.1858730). These technologies allow researchers to test thousands of molecules simultaneously for activity against various biological targets. If initial screens prove positive for this compound or its derivatives, further investigation would be warranted.

The future direction for research on 3-Methyl-butyanoic-acid (CAS No.1858730) will likely involve both experimental validation and computational exploration. Experimental studies could include testing its efficacy against specific disease models while computational approaches could predict optimal modifications based on known pharmacophores. Such combined strategies enhance efficiency by narrowing down promising candidates before extensive wet-lab work begins.